Cas no 5929-07-7 (N-benzyl-N',N'-dimethyl-N-(pyrimidin-2-yl)ethane-1,2-diamine hydrochloride (1:1))

• Product Name: N-benzyl-N',N'-dimethyl-N-(pyrimidin-2-yl)ethane-1,2-diamine hydrochloride (1:1)
• CAS No: 5929-07-7
• MF: C₁₅H₂₁ClN₄
• MW: 292.807041883469
• CID: 1612859
• PubChem ID: 80033
• Update Time: 2025-04-21

N-benzyl-N',N'-dimethyl-N-(pyrimidin-2-yl)ethane-1,2-diamine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N',N'-dimethyl-N-(pyrimidin-2-yl)ethane-1,2-diamine hydrochloride (1:1)
• 2-(Benzyl((2-dimethylamino)ethyl)amino)pyrimidine hydrochloride
• Hetramine hydrochloride
• 5929-07-7
• N~1~-Benzyl-N~2~,N~2~-dimethyl-N~1~-(pyrimidin-2-yl)ethane-1,2-diamine--hydrogen chloride (1/1)
• DTXSID10974723
• Pyrimidine, 2-((benzyl(2-dimethylamino)ethyl)amino)-, hydrochloride

• Inchi： 1S/C15H20N4.ClH/c1-18(2)11-12-19(15-16-9-6-10-17-15)13-14-7-4-3-5-8-14;/h3-10H,11-13H2,1-2H3;1H
• InChI Key： AMMYIZDPRVOMMG-UHFFFAOYSA-N
• SMILES： Cl.N(C1N=CC=CN=1)(CC1C=CC=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 292.14573
• Monoisotopic Mass: 292.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Boiling Point: 404.6°C at 760 mmHg
• Flash Point: 198.5°C
• PSA: 32.26